Bavdegalutamide
Overview
Description
Bavdegalutamide, also known as ARV-110, is a first-in-class PROTAC (PROteolysis TArgeting Chimera) that effectively targets the wild type Androgen Receptor (AR) and certain genomic alterations of the AR for degradation . It is being developed by Arvinas, Inc., a clinical-stage biotechnology company . Bavdegalutamide has shown clinical benefit in men with metastatic castration-resistant prostate cancer (mCRPC) .
Physical And Chemical Properties Analysis
Bavdegalutamide has a molecular formula of C41H43ClFN9O6 and a molecular weight of 812.29 . It is soluble in DMSO . The compound is stable and should be stored at -20°C, sealed, and away from moisture .Mechanism of Action
Safety and Hazards
Future Directions
Bavdegalutamide has shown promising results in clinical trials, demonstrating robust activity in molecularly defined tumors (androgen receptor T878X/H875Y), with a 46% PSA50 rate and durable RECIST responses . The data support the potential for an accelerated approval pathway in a molecularly defined patient population, and the company intends to initiate a pivotal trial . The future of Bavdegalutamide seems promising, with potential for broader development in prostate cancer .
properties
CAS RN |
2222112-77-6 |
|---|---|
Molecular Formula |
C41H43ClFN9O6 |
Molecular Weight |
812.3 g/mol |
IUPAC Name |
N-[4-(3-chloro-4-cyanophenoxy)cyclohexyl]-6-[4-[[4-[2-(2,6-dioxopiperidin-3-yl)-6-fluoro-1,3-dioxoisoindol-5-yl]piperazin-1-yl]methyl]piperidin-1-yl]pyridazine-3-carboxamide |
InChI |
InChI=1S/C41H43ClFN9O6/c42-31-19-28(4-1-25(31)22-44)58-27-5-2-26(3-6-27)45-38(54)33-7-9-36(48-47-33)51-13-11-24(12-14-51)23-49-15-17-50(18-16-49)35-21-30-29(20-32(35)43)40(56)52(41(30)57)34-8-10-37(53)46-39(34)55/h1,4,7,9,19-21,24,26-27,34H,2-3,5-6,8,10-18,23H2,(H,45,54)(H,46,53,55) |
InChI Key |
CLCTZVRHDOAUGJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCC1NC(=O)C2=NN=C(C=C2)N3CCC(CC3)CN4CCN(CC4)C5=C(C=C6C(=C5)C(=O)N(C6=O)C7CCC(=O)NC7=O)F)OC8=CC(=C(C=C8)C#N)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
